Cas no 2551118-83-1 (6-nitro-1,2,4triazolo4,3-apyridin-3-amine hydrobromide)

• Product Name: 6-nitro-1,2,4triazolo4,3-apyridin-3-amine hydrobromide
• CAS No: 2551118-83-1
• MF: C₆H₆BrN₅O₂
• MW: 260.048139095306
• MDL: MFCD32875137
• CID: 5671140
• PubChem ID: 165871802
• Update Time: 2025-10-29

6-nitro-1,2,4triazolo4,3-apyridin-3-amine hydrobromide Chemical and Physical Properties

Names and Identifiers

• EN300-27158454
• 2551118-83-1
• Z4665398950
• 6-nitro-[1,2,4]triazolo[4,3-a]pyridin-3-amine hydrobromide
• 6-nitro-1,2,4triazolo4,3-apyridin-3-amine hydrobromide

• MDL： MFCD32875137
• Inchi： 1S/C6H5N5O2.BrH/c7-6-9-8-5-2-1-4(11(12)13)3-10(5)6;/h1-3H,(H2,7,9);1H
• InChI Key： SMLQNMOJIBNPQC-UHFFFAOYSA-N
• SMILES： Br.[O-][N+](C1C=CC2=NN=C(N)N2C=1)=O

Computed Properties

• Exact Mass: 258.97049g/mol
• Monoisotopic Mass: 258.97049g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 102Ų

Additional information on 6-nitro-1,2,4triazolo4,3-apyridin-3-amine hydrobromide

Research Brief on 6-Nitro-1,2,4-triazolo[4,3-a]pyridin-3-amine Hydrobromide (CAS: 2551118-83-1)

The compound 6-nitro-1,2,4-triazolo[4,3-a]pyridin-3-amine hydrobromide (CAS: 2551118-83-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its triazolopyridine core, exhibits promising pharmacological properties, particularly in the context of kinase inhibition and antimicrobial activity. Recent studies have explored its potential as a therapeutic agent, focusing on its molecular interactions, pharmacokinetics, and efficacy in preclinical models.

One of the key areas of investigation involves the compound's role as a selective kinase inhibitor. Kinases are critical targets in oncology and inflammatory diseases, and the unique structural features of 6-nitro-1,2,4-triazolo[4,3-a]pyridin-3-amine hydrobromide enable it to bind with high affinity to specific kinase domains. Recent in vitro studies have demonstrated its inhibitory effects on aberrant signaling pathways, suggesting potential applications in targeted cancer therapies. Additionally, its hydrobromide salt form enhances solubility and bioavailability, addressing a common challenge in drug development.

Beyond its kinase inhibition properties, this compound has also shown notable antimicrobial activity. Research published in the past year highlights its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and Pseudomonas aeruginosa. The nitro group on the triazolopyridine ring is believed to contribute to its mechanism of action, possibly by disrupting bacterial cell wall synthesis or interfering with essential metabolic pathways. These findings position the compound as a candidate for further development in the fight against antimicrobial resistance.

Recent synthetic advancements have also been reported, focusing on optimizing the yield and purity of 6-nitro-1,2,4-triazolo[4,3-a]pyridin-3-amine hydrobromide. Novel catalytic methods and green chemistry approaches have been employed to streamline its production, reducing environmental impact while maintaining high standards of chemical integrity. These developments are critical for scaling up production to meet the demands of preclinical and clinical studies.

In conclusion, 6-nitro-1,2,4-triazolo[4,3-a]pyridin-3-amine hydrobromide (CAS: 2551118-83-1) represents a multifaceted compound with significant potential in both therapeutic and antimicrobial applications. Ongoing research aims to further elucidate its mechanisms of action, optimize its pharmacological profile, and explore its clinical viability. The compound's unique structural and functional attributes make it a compelling subject for future studies in chemical biology and drug discovery.